Cas no 31197-17-8 (5-phenyl-triazole-3-carboxylic acid ethyl ester)

• Product Name: 5-phenyl-triazole-3-carboxylic acid ethyl ester
• CAS No: 31197-17-8
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 916406
• PubChem ID: 4571419
• Update Time: 2025-10-05

5-phenyl-triazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-triazole-3-carboxylic acid ethyl ester
• ethyl 3-phenyl-1H-1,2,4-triazole-5-carboxylate
• ethyl 5-phenyl-2H-1,2,4-triazole-3-carboxylate
• 3-Phenyl-1,2,4-triazol-5-carbonsaeureethylester
• 5-phenyl-1H-[1,2,4]triazole-3-carboxylic acid ethyl ester
• ethyl 5-phenyl-1,2,4-triazole-3-carboxylate
• ethyl 5-phenyl-4H-1,2,4-triazole-3-carboxylate
• AKOS012660677
• ethyl 5-phenyl-1h-1,2,4-triazole-3-carboxylate
• ethyl5-phenyl-4H-1,2,4-triazole-3-carboxylate
• SY296783
• ethyl 5-phenyl-1 H -1,2,4-triazole-3-carboxylate
• 5-phenyl-4H-[1,2,4]triazole-3-carboxylic acid ethyl ester
• VKPREIBEFAUPBD-UHFFFAOYSA-N
• 4M-441S
• DTXSID80404380
• 31197-17-8
• DB-081757
• MFCD09838941
• AKOS005090245
• SCHEMBL2177064

• Inchi： 1S/C11H11N3O2/c1-2-16-11(15)10-12-9(13-14-10)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,12,13,14)
• InChI Key： VKPREIBEFAUPBD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NC(C2C=CC=CC=2)=NN1)=O

Computed Properties

• Exact Mass: 217.08500
• Monoisotopic Mass: 217.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.196
• Boiling Point: 405.4°C at 760 mmHg
• Flash Point: 199°C
• Refractive Index: 1.575
• PSA: 67.87000
• LogP: 1.64840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-phenyl-triazole-3-carboxylic acid ethyl ester

5-Phenyl-Triazole-3-Carboxylic Acid Ethyl Ester: A Comprehensive Overview

The compound with CAS No 31197-17-8, commonly referred to as 5-phenyl-triazole-3-carboxylic acid ethyl ester, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The 5-phenyl-triazole core of the molecule is particularly noteworthy, as it contributes to its stability and reactivity. Recent studies have highlighted its role in drug discovery, material science, and as a precursor for advanced chemical intermediates.

The synthesis of 5-phenyl-triazole-3-carboxylic acid ethyl ester involves a multi-step process that typically begins with the preparation of the triazole ring. Researchers have explored various methods, including the use of copper catalysts and click chemistry, to optimize the synthesis pathway. These advancements have not only improved yield but also reduced the environmental impact of the production process. The ethyl ester group attached to the triazole ring plays a crucial role in solubility and bioavailability, making it a valuable component in pharmaceutical formulations.

Recent studies have demonstrated the potential of 5-phenyl-triazole-3-carboxylic acid ethyl ester in the development of new materials. Its ability to form stable coordination complexes with metal ions has led to its use in creating advanced materials for electronics and catalysis. For instance, researchers have reported its application in the synthesis of metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and separation.

In the pharmaceutical industry, 5-phenyl-triazole derivatives have shown promise as potential drug candidates. The compound's ability to modulate enzyme activity and interact with biological targets has been extensively studied. Recent findings suggest that it may serve as a lead compound for developing new therapies targeting diseases such as cancer and neurodegenerative disorders. The carboxylic acid ethyl ester group enhances its pharmacokinetic properties, making it an attractive candidate for further preclinical studies.

The environmental impact of 5-phenyl-triazole-3-carboxylic acid ethyl ester has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles under various conditions. These studies are crucial for ensuring that its use in industrial applications does not pose risks to ecosystems or human health. Preliminary results indicate that under controlled conditions, the compound exhibits moderate biodegradability, though further research is needed to fully understand its environmental fate.

In conclusion, 5-phenyl-triazole-3-carboxylic acid ethyl ester (CAS No 31197-17-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations in chemistry and materials science.